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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoic acid

Cat. No.: B108654 Get Quote

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard classification for 2-Chloro-3-
nitrobenzoic acid. It is intended for researchers, scientists, and professionals in drug

development who handle this chemical. This document outlines the known hazards,

precautionary measures, and available data.

Chemical Identification
2-Chloro-3-nitrobenzoic acid is a chemical compound with the following identifiers:

Identifier Value

IUPAC Name 2-chloro-3-nitrobenzoic acid[1]

CAS Number 3970-35-2[1][2]

Molecular Formula C₇H₄ClNO₄[1][3]

Molecular Weight 201.56 g/mol [3][4]

SMILES
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[O-])Cl)C(=O)O[1]
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According to aggregated data from multiple suppliers and databases, 2-Chloro-3-nitrobenzoic
acid is classified as hazardous under the GHS.[1][2] The signal word associated with this

chemical is Warning.[1][2][5]

The GHS hazard classifications are summarized in the table below:

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2[1][2]

Serious Eye Damage/Eye Irritation Category 2 / 2A[1][2][6]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1][2]

Skin Sensitization Category 1[6]

GHS Label Elements
The GHS label elements for 2-Chloro-3-nitrobenzoic acid are derived from its hazard

classifications.

Pictogram:

alt text

(GHS07: Exclamation Mark)

Signal Word:Warning[1][2][5]

Hazard Statements:

Code Statement

H315 Causes skin irritation.[1][5][7]

H319 Causes serious eye irritation.[1][5][6]

H335 May cause respiratory irritation.[1][5][7]

H317 May cause an allergic skin reaction.[6]
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Precautionary Statements:

A comprehensive set of precautionary statements is recommended for handling 2-Chloro-3-
nitrobenzoic acid. These are divided into four categories: Prevention, Response, Storage,

and Disposal.
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Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][5][6][7]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[1][2][6]

P271
Use only outdoors or in a well-

ventilated area.[1][2][7]

P272

Contaminated work clothing

must not be allowed out of the

workplace.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[6][7]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2][6][7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

[5][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][5][6][7]

P319
Get medical help if you feel

unwell.[1][5]

P321

Specific treatment (see

supplemental first aid

instruction on this label).[1][5]
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P332 + P317
If skin irritation occurs: Get

medical help.[1][5]

P337 + P317
If eye irritation persists: Get

medical help.[1]

P362 + P364

Take off contaminated clothing

and wash it before reuse.[1][2]

[5]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][2][5][7]

P405 Store locked up.[1][2][5][7]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][2][6][7]

Physicochemical and Toxicological Data
Detailed quantitative toxicological data for 2-Chloro-3-nitrobenzoic acid are not extensively

available in the public domain. The following table summarizes the available information.
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Property Value Source

Physical State
Solid, White to Orange to

Green powder to crystal
[8]

Melting Point 183-187 °C

Acute Toxicity No information available [2]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC, NTP, or OSHA.

[7]

Sensitization

No information available,

though classified as a potential

skin sensitizer.

[2]

Experimental Protocols for GHS Classification
The specific experimental studies used to classify 2-Chloro-3-nitrobenzoic acid are not

detailed in the available safety data sheets. However, GHS classifications are typically based

on standardized testing protocols, such as those established by the Organisation for Economic

Co-operation and Development (OECD).

Skin Irritation (Category 2): This classification is generally determined through in vivo studies

using animal models (e.g., OECD Test Guideline 404) or through in vitro/ex vivo methods

(e.g., OECD Test Guidelines 431, 439) that assess the potential of a substance to cause

reversible inflammatory changes to the skin.

Eye Irritation (Category 2): This is typically evaluated using in vivo animal tests (e.g., OECD

Test Guideline 405) or a variety of in vitro methods (e.g., Bovine Corneal Opacity and

Permeability test, OECD TG 437) that measure the potential for a substance to cause

reversible changes in the eye.
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Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation): This

classification is often based on evidence from human exposure, animal studies (e.g., OECD

Test Guideline 403), or other scientifically valid methods that indicate transient, narcotic

effects or respiratory tract irritation.

Visualizations
The following diagrams illustrate the GHS classification process and the logical relationships for

2-Chloro-3-nitrobenzoic acid.

Hazard Identification

GHS Classification

GHS Label Elements

Skin Irritation

Skin Irrit. 2
(H315)

Serious Eye Irritation

Eye Irrit. 2
(H319)

Respiratory Irritation

STOT SE 3
(H335)

Pictogram: GHS07
(Exclamation Mark) Signal Word: Warning

Click to download full resolution via product page

Caption: GHS hazard classification workflow for 2-Chloro-3-nitrobenzoic acid.
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General GHS Hazard Evaluation Workflow

Toxicological Endpoints

Chemical Substance:
2-Chloro-3-nitrobenzoic acid

Collect Existing Data
(Physicochemical, Toxicological)

Identify Data Gaps

Conduct Standardized Tests
(e.g., OECD Guidelines)

Skin Irritation Test Eye Irritation Test Respiratory Irritation Assessment

Classify Hazards
(According to GHS Criteria)

Generate Safety Data Sheet (SDS)
and Label

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of GHS hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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